Cas no 1517223-48-1 (1-tert-butylcyclopropane-1-carbonitrile)

• Product Name: 1-tert-butylcyclopropane-1-carbonitrile
• CAS No: 1517223-48-1
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 6580216
• PubChem ID: 59860396
• Update Time: 2025-06-13

1-tert-butylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylcyclopropane-1-carbonitrile
• SCHEMBL1090984
• EN300-1834303
• 1517223-48-1

• Inchi： 1S/C8H13N/c1-7(2,3)8(6-9)4-5-8/h4-5H2,1-3H3
• InChI Key： RGHVQZYKDFMVOW-UHFFFAOYSA-N
• SMILES： N#CC1(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 1-tert-butylcyclopropane-1-carbonitrile

Introduction to 1-tert-butylcyclopropane-1-carbonitrile (CAS No. 1517223-48-1)

1-tert-butylcyclopropane-1-carbonitrile (CAS No. 1517223-48-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, featuring a cyclopropane ring substituted with a tert-butyl group and a carbonitrile functional group, exhibits distinct chemical reactivity that makes it a valuable intermediate in synthetic chemistry. The cyclopropane moiety, known for its high ring strain, introduces a high degree of reactivity, while the carbonitrile group provides further functionalization possibilities, making this molecule a versatile building block for more complex structures.

The synthesis of 1-tert-butylcyclopropane-1-carbonitrile typically involves multi-step organic transformations, often starting from readily available precursors such as cyclopropanecarbonitrile or tert-butyl-substituted halides. Advanced synthetic methodologies, including transition metal-catalyzed reactions and cross-coupling techniques, have been employed to achieve high yields and purity. The introduction of the tert-butyl group enhances the steric hindrance around the cyclopropane ring, which can influence the reactivity and selectivity in subsequent transformations. This feature is particularly useful in designing molecules with specific biological activities.

In recent years, 1-tert-butylcyclopropane-1-carbonitrile has been explored for its potential in medicinal chemistry. The cyclopropane ring is a privileged scaffold in drug discovery due to its ability to mimic strained conformations found in biologically active molecules. Additionally, the carbonitrile group can be further functionalized into amides, carboxylic acids, or other pharmacophores, expanding its utility in drug design. Studies have shown that derivatives of this compound exhibit promising activities in various biological assays, including anti-inflammatory and antimicrobial properties.

One of the most intriguing aspects of 1-tert-butylcyclopropane-1-carbonitrile is its role as a precursor in the development of novel agrochemicals. The structural motif is found in several commercial herbicides and fungicides, where the cyclopropane ring contributes to herbicidal activity by disrupting essential plant enzymes. Researchers are continuously investigating new derivatives to enhance efficacy while minimizing environmental impact. The tert-butyl substituent plays a crucial role in stabilizing the molecule against degradation under various environmental conditions, ensuring prolonged activity.

The chemical properties of 1-tert-butylcyclopropane-1-carbonitrile also make it an interesting candidate for material science applications. The high reactivity of the cyclopropane ring allows for polymerization or incorporation into larger molecular frameworks, leading to materials with unique mechanical or electronic properties. For instance, researchers have explored its use in creating novel polymers with enhanced thermal stability or biodegradability. These applications highlight the broad potential of this compound beyond traditional pharmaceuticals.

Recent advancements in computational chemistry have further illuminated the utility of 1-tert-butylcyclopropane-1-carbonitrile. Molecular modeling studies have predicted new synthetic pathways and revealed insights into its interactions with biological targets. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of derivatives virtual before conducting experimental synthesis. This integration of computational methods with traditional synthetic chemistry has significantly enhanced the efficiency of drug discovery programs.

The industrial production of 1-tert-butylcyclopropane-1-carbonitrile is another area of active research. Process optimization efforts aim to improve yield and reduce costs while maintaining high standards of environmental sustainability. Green chemistry principles are being increasingly adopted, with an emphasis on minimizing waste and using renewable feedstocks. Such initiatives align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 1-tert-butylcyclopropane-1-carbonitrile (CAS No. 1517223-48-1) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel molecules with tailored properties. As our understanding of its chemical behavior continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern science and industry.